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Abstract
AC708, also known as PLX73086, is a potent and highly selective small molecule inhibitor of

the Colony-Stimulating Factor 1 Receptor (CSF1R).[1][2][3][4] Signaling through the CSF1R

pathway is critical for the differentiation, proliferation, and survival of macrophages.[3] In the

tumor microenvironment, tumor-associated macrophages (TAMs) often play a pro-tumoral role,

promoting angiogenesis, tumor cell survival, and metastasis while suppressing anti-tumor

immunity.[3] By inhibiting CSF1R, AC708 effectively depletes these TAMs, representing a

promising strategy in cancer therapy. This technical guide provides an in-depth overview of

AC708, its mechanism of action, quantitative data on its efficacy in macrophage depletion, and

detailed experimental protocols relevant to its study.

Introduction to AC708
AC708 is a small molecule inhibitor that demonstrates significant specificity for CSF1R over

other closely related kinases such as PDGFRα, PDGFRβ, FLT3, and KIT.[2][4] This selectivity

is crucial as off-target inhibition of kinases like FLT3 and cKIT can lead to myelosuppression, a

dose-limiting toxicity.[3] The therapeutic potential of AC708 lies in its ability to modulate the

tumor microenvironment by reducing the population of immunosuppressive TAMs.[3] Preclinical

studies have demonstrated its potent inhibition of CSF1R and subsequent reduction of

macrophage activity.[3] A Phase I clinical trial for AC708 was initiated in 2016 but was

terminated in 2018.[1]
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Mechanism of Action: CSF1R Signaling Pathway
AC708 functions by blocking the activation of the CSF1R, a receptor tyrosine kinase. The

binding of its ligands, CSF-1 (colony-stimulating factor 1) or IL-34 (interleukin-34), induces

receptor dimerization and autophosphorylation of tyrosine residues in the intracellular kinase

domain. This phosphorylation cascade activates downstream signaling pathways, including the

PI3K/AKT and MAPK/ERK pathways, which are essential for macrophage survival,

proliferation, and differentiation. AC708 competitively binds to the ATP-binding pocket of the

CSF1R kinase domain, preventing ATP hydrolysis and subsequent receptor phosphorylation

and activation of downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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